Cas no 1806930-90-4 (4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1806930-90-4
• MF: C₈H₆F₆N₂
• MW: 244.137062549591
• CID: 4884442
• Update Time: 2025-05-23

4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F6N2/c9-4-1-3(2-15)5(8(12,13)14)6(16-4)7(10)11/h1,7H,2,15H2
• InChI Key： XNAODYPYBFSNLE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC(=CC=1CN)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine

4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine, with the CAS number 1806930-90-4, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with multiple fluorinated groups and an aminomethyl substituent. The presence of these groups imparts distinctive electronic and steric properties, making it a valuable compound for various applications.

The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as the core framework of this compound. The substitution pattern on the ring is critical to its properties. The aminomethyl group (-CH₂NH₂) at the 4-position introduces basicity and potential sites for further functionalization. Meanwhile, the difluoromethyl group (-CHF₂) at the 2-position and the trifluoromethyl group (-CF₃) at the 3-position contribute significantly to the compound's electronic characteristics. These fluorinated groups enhance the molecule's stability, solubility, and reactivity, making it suitable for advanced chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery and materials science. Its unique electronic properties make it an ideal candidate for use in pharmaceuticals, where it can serve as a building block for bioactive molecules. Additionally, its fluorinated substituents enhance its ability to interact with biological systems, making it a promising lead compound for developing new drugs targeting specific diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution, Friedel-Crafts alkylation, and other advanced organic reactions. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently explored green chemistry approaches to synthesize this compound more efficiently while minimizing environmental impact.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, revealing that it is resistant to hydrolysis under mild acidic or basic conditions but may undergo decomposition under extreme conditions.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1806930-90-4) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and properties make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry, pharmacology, and materials science.